Cas no 15894-03-8 (2-(4-fluorobenzyl)isothiouronium bromide)

• Product Name: 2-(4-fluorobenzyl)isothiouronium bromide
• CAS No: 15894-03-8
• MF: C₈H₁₀BrFN₂S
• MW: 265.145802974701
• MDL: MFCD09865770
• CID: 3157908
• PubChem ID: 75360613
• Update Time: 2025-04-21

2-(4-fluorobenzyl)isothiouronium bromide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorobenzyl)isothiouronium bromide
• 4-FLUOROBENZYL IMIDOTHIOCARBAMATE HYDROBROMIDE
• AKOS024329141
• 15894-03-8
• MFCD09865770
• {[(4-Fluorophenyl)methyl]sulfanyl}methanimidamide hydrobromide
• ([(4-Fluorophenyl)methyl]sulfanyl)methanimidamidehydrobromide
• (4-fluorophenyl)methyl carbamimidothioate;hydrobromide
• ([(4-Fluorophenyl)methyl]sulfanyl)methanimidamide hydrobromide

• MDL： MFCD09865770
• Inchi： 1S/C8H9FN2S.BrH/c9-7-3-1-6(2-4-7)5-12-8(10)11;/h1-4H,5H2,(H3,10,11);1H
• InChI Key： VHYCSSVZFOBSQO-UHFFFAOYSA-N
• SMILES： Br.S(C(=N)N)CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 263.97321Da
• Monoisotopic Mass: 263.97321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2Ų